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Compound of Interest

Compound Name: Mucrolidin

Cat. No.: B121753 Get Quote

An In-depth Technical Guide to Mucrolidin
For Researchers, Scientists, and Drug Development Professionals

Abstract
Mucrolidin is a naturally occurring eudesmane-type sesquiterpenoid that has garnered interest

for its potential biological activities. Isolated from plants of the Homalomena genus, this

compound has been characterized by various spectroscopic techniques. This technical guide

provides a comprehensive overview of the chemical structure of Mucrolidin, its

physicochemical properties, and available data on its biological activities. Detailed

experimental protocols for its isolation and characterization, where publicly available, are also

presented. Furthermore, this document includes visualizations of its chemical structure and a

summary of its known biological data to facilitate further research and development efforts.

Chemical Structure and Properties
Mucrolidin is classified as a eudesmane-type sesquiterpenoid, a class of bicyclic natural

products. Its chemical structure has been elucidated through spectroscopic and mass-

spectrometric data.

Table 1: Chemical and Physical Properties of Mucrolidin
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Property Value Source

Molecular Formula C₁₅H₂₈O₃ [1]

Molecular Weight 256.38 g/mol [1]

CAS Number 227471-20-7 [2]

PubChem CID 14864716 [1]

Type of Compound Sesquiterpenoid [2]

Appearance
Not specified in available

literature

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

2D and 3D Chemical Structure
The two-dimensional chemical structure of Mucrolidin is depicted below. For interactive 3D

visualization and download of the structure in SDF format, please refer to the PubChem

database using its CID: 14864716.
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Figure 1: 2D Chemical Structure of Mucrolidin.

Experimental Protocols
Isolation of Mucrolidin from Homalomena occulta
The following is a general procedure for the extraction and isolation of compounds from

Homalomena occulta, from which Mucrolidin has been identified. The specific detailed

protocol for Mucrolidin's isolation is described in the primary literature by Yi-Fen Wang, et al.

in Chemical Biodiversity, 2007.

Experimental Workflow for Isolation
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Air-dried aerial parts of Homalomena occulta

Powdered plant material

Extraction with 95% EtOH (3 x 40 L)

Concentration under reduced pressure

Suspension in H₂O and partition with CHCl₃

Silica gel column chromatography

Elution with CHCl₃/MeOH gradient

Repeated column chromatography (Silica gel, Sephadex LH-20)

Pure Mucrolidin
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Mucrolidin

Intracellular Signaling Cascade (e.g., NF-κB, MAPK pathways)

Inhibition?

Inflammatory Stimuli (e.g., LPS) Cell Surface Receptor (e.g., TLR4)

Production of Pro-inflammatory Mediators (e.g., NO, cytokines) Inflammatory Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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